Cas no 132684-09-4 (Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate)

• Product Name: Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate
• CAS No: 132684-09-4
• MF: C₁₈H₃₄O₈
• MW: 378.457767009735
• MDL: MFCD30182046
• CID: 4584057
• Update Time: 2025-06-14

Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate Chemical and Physical Properties

Names and Identifiers

• COOTBU-PEG5-COOTBU
• Peg4-(ch2co2tbu)2
• Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate

• MDL： MFCD30182046
• Inchi： 1S/C18H34O8/c1-17(2,3)25-15(19)13-23-11-9-21-7-8-22-10-12-24-14-16(20)26-18(4,5)6/h7-14H2,1-6H3
• InChI Key： DBHQFWUGVSIQFO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COCCOCCOCCOCC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate

Comprehensive Overview of Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate (CAS No. 132684-09-4): Properties, Applications, and Industry Relevance

Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate (CAS No. 132684-09-4) is a specialized polyether ester compound with a unique molecular structure, combining tert-butyl groups and a tetraoxatetradecane backbone. This chemical has garnered significant attention in advanced material synthesis, particularly in the development of biocompatible polymers, drug delivery systems, and green chemistry applications. Its high solubility in organic solvents and thermal stability make it a versatile intermediate for researchers exploring sustainable chemical processes.

In recent years, the demand for eco-friendly solvents and biodegradable materials has surged, aligning with global trends toward carbon neutrality. Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate is increasingly studied for its potential in renewable energy storage systems, such as solid-state batteries, due to its oxygen-rich structure and low toxicity profile. Analytical techniques like NMR spectroscopy and HPLC confirm its purity, which is critical for pharmaceutical excipients and cosmetic formulations.

The compound’s multi-functional design enables its use in click chemistry reactions, a hot topic in drug discovery and nanotechnology. Researchers frequently search for "polyether esters in biomedical applications" or "CAS 132684-09-4 solubility data," reflecting its niche yet growing relevance. Its hydrolytic stability also makes it suitable for water-based coatings, addressing the need for environmentally friendly alternatives to traditional petrochemicals.

From an industrial perspective, Di-tert-butyl 3,6,9,12-Tetraoxatetradecane-1,14-dioate is synthesized via esterification of 3,6,9,12-tetraoxatetradecanedioic acid with tert-butanol, a process optimized for high yield and minimal byproducts. Regulatory compliance with REACH and FDA guidelines further enhances its appeal for GMP manufacturing. As industries prioritize circular economy principles, this compound’s role in recyclable polymers and bio-based plastics is under active investigation.

Emerging studies highlight its utility in 3D printing resins and flexible electronics, where its low viscosity and compatibility with photopolymerization are advantageous. For laboratories seeking "CAS 132684-09-4 suppliers" or "polyether ester crosslinkers," understanding its structure-activity relationship is essential. Future research may explore its antimicrobial properties or catalysis potential, positioning it as a next-generation chemical building block.